Cas no 913173-65-6 ([4-(2-Nitro-phenylamino)-phenyl]-acetic acid methyl ester)
913173-65-6 structure
Product Name:[4-(2-Nitro-phenylamino)-phenyl]-acetic acid methyl ester
CAS No:913173-65-6
MF:C15H14N2O4
MW:286.282663822174
CID:2119798
Update Time:2023-08-04
[4-(2-Nitro-phenylamino)-phenyl]-acetic acid methyl ester Chemical and Physical Properties
Names and Identifiers
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- [4-(2-nitro-phenylamino)-phenyl]-acetic acid methyl ester
- LATAGTYTYBLLJR-UHFFFAOYSA-N
- [4-(2-Nitro-phenylamino)-phenyl]-acetic acid methyl ester
-
- Inchi: 1S/C15H14N2O4/c1-21-15(18)10-11-6-8-12(9-7-11)16-13-4-2-3-5-14(13)17(19)20/h2-9,16H,10H2,1H3
- InChI Key: LATAGTYTYBLLJR-UHFFFAOYSA-N
- SMILES: O(C)C(CC1C=CC(=CC=1)NC1C=CC=CC=1[N+](=O)[O-])=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 361
- XLogP3: 3.4
- Topological Polar Surface Area: 84.2
[4-(2-Nitro-phenylamino)-phenyl]-acetic acid methyl ester Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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